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Compound of Interest

Compound Name: WSPC Biotin-PEG3-DBCO

Cat. No.: B1195038 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed guide for the preparation of stock solutions of WSPC Biotin-
PEG3-DBCO, a versatile reagent for bioconjugation. WSPC Biotin-PEG3-DBCO is a water-

soluble compound featuring a biotin moiety for affinity binding, a PEG3 spacer to enhance

solubility and reduce steric hindrance, a DBCO group for copper-free click chemistry, and a

photocleavable linker for controlled release.[1] Its water solubility is conferred by a sulfonate

group, which also renders the molecule membrane-impermeable.[2][3][4] These characteristics

make it an ideal tool for labeling cell surfaces and azide-modified biomolecules.[2][3][4]

Quantitative Data Summary
The key properties of WSPC Biotin-PEG3-DBCO are summarized in the table below. Note that

batch-specific molecular weights may vary slightly.[3]
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Property Value Source(s)

Molecular Weight (MW) 1153.29 g/mol [2][3]

Chemical Formula C₅₃H₆₈N₈O₁₇S₂ [2][3]

Purity >95% [1][3][5]

Appearance Solid powder [3]

Solubility

Soluble in DMSO. The PEG

spacer and sulfonate group

enhance aqueous solubility.

[1][3][6][7]

Storage (Solid)
-20°C, dry and protected from

light.
[1][3][6]

Storage (Stock Solution)

-20°C for long-term (months);

0-4°C for short-term (days to

weeks).

[3]

Experimental Protocols
This section details the recommended procedures for preparing stock solutions of WSPC
Biotin-PEG3-DBCO. Adherence to these protocols is crucial for maintaining the reagent's

integrity and ensuring experimental reproducibility.

Essential Handling and Storage Guidelines
Handling Solid Reagent: WSPC Biotin-PEG3-DBCO is hygroscopic. To prevent moisture

condensation, always allow the vial to equilibrate to room temperature before opening.[8][9]

[10] Handle the reagent in a low-humidity environment and minimize its exposure to light.[1]

Solvent Selection: High-purity, anhydrous dimethyl sulfoxide (DMSO) is the recommended

solvent for preparing concentrated stock solutions.[1][3] While the molecule is designed for

water solubility, preparing initial high-concentration stocks in DMSO is standard practice. For

final working solutions, aqueous buffers (e.g., PBS, pH 7.4) can be used, but the initial stock

should be prepared in an organic solvent to ensure complete dissolution.
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Stock Solution Storage: Store stock solutions at -20°C or -80°C for long-term stability.[11] It

is highly recommended to prepare single-use aliquots to avoid repeated freeze-thaw cycles,

which can degrade the compound.[11] For short-term use, solutions may be stored at 4°C for

a few days.[3]

Workflow for Stock Solution Preparation
The following diagram illustrates the standard workflow for preparing a WSPC Biotin-PEG3-
DBCO stock solution.
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Figure 1. Workflow for preparing WSPC Biotin-PEG3-DBCO stock solutions.
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Detailed Step-by-Step Protocol
Materials:

WSPC Biotin-PEG3-DBCO solid

Anhydrous/molecular sieve-treated DMSO

Sterile microcentrifuge tubes

Pipettors and sterile tips

Analytical balance

Vortex mixer

(Optional) Sonicator bath

Procedure:

Equilibration: Remove the vial of WSPC Biotin-PEG3-DBCO from -20°C storage and let it sit

on the benchtop for 15-20 minutes to reach room temperature. This is a critical step to

prevent water condensation on the hygroscopic solid.

Calculation: Determine the mass of the reagent needed to achieve the desired stock

concentration. A common stock concentration is 10 mM.

Formula: Mass (mg) = Desired Volume (mL) × Desired Concentration (mM) × Molecular

Weight ( g/mol ) / 1000

Example for 1 mL of 10 mM stock: Mass (mg) = 1 mL × 10 mM × 1153.29 g/mol / 1000 =

11.53 mg

Weighing: Carefully weigh the calculated amount of WSPC Biotin-PEG3-DBCO powder and

place it into a sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the

reagent.
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Dissolution: Close the tube tightly and vortex thoroughly. If the solid does not dissolve

completely, sonicate the solution in a water bath for 5-10 minutes. Visually inspect the

solution to ensure no particulates are present.

Centrifugation: Briefly centrifuge the tube (e.g., 1 minute at low speed) to pellet any minor,

undissolved material.

Aliquoting: Carefully transfer the clear supernatant into new, sterile, light-protected (amber)

microcentrifuge tubes in volumes appropriate for single-use experiments.

Storage: Label the aliquots clearly with the reagent name, concentration, and date. Store

immediately at -20°C or -80°C for long-term use.

Signaling Pathway and Logical Relationships
WSPC Biotin-PEG3-DBCO is not part of a signaling pathway itself but is a tool used to probe

biological systems. The logical relationship of its components allows for a multi-step

experimental approach: conjugation, capture, and release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

